Cas no 2304633-99-4 ((4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13c6)boronic acid pinacol ester)

• Product Name: (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13c6)boronic acid pinacol ester
• CAS No: 2304633-99-4
• MF: C₁₇H₂₄BFO₄
• MW: 328.135397911072
• CID: 6008724
• PubChem ID: 131698245
• Update Time: 2026-03-11

(4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13c6)boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13c6)boronic acid pinacol ester
• tert-butyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate-[ring-13c6]
• (4-(TERT-BUTOXYCARBONYL)-3-FLUOROPHENYL-1,2,3,4,5,6-13C6)BORONIC ACID PINACOL ESTER
• Tert-butyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylate
• MFCD29924848
• 2304633-99-4
• tert-Butyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate-1,2,3,4,5,6-13C6

• Inchi： 1S/C17H24BFO4/c1-15(2,3)21-14(20)12-9-8-11(10-13(12)19)18-22-16(4,5)17(6,7)23-18/h8-10H,1-7H3/i8+1,9+1,10+1,11+1,12+1,13+1
• InChI Key： UCAWNIUKQRGUGN-CCXCUFLQSA-N
• SMILES： F[13C]1=[13C](C(=O)OC(C)(C)C)[13CH]=[13CH][13C](B2OC(C)(C)C(C)(C)O2)=[13CH]1

Computed Properties

• Exact Mass: 328.1952966g/mol
• Monoisotopic Mass: 328.1952966g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13c6)boronic acid pinacol ester

Introduction to (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13C6)boronic acid pinacol ester and its CAS no. 2304633-99-4

The compound with the CAS number 2304633-99-4 and the product name (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13C6)boronic acid pinacol ester represents a significant advancement in the field of pharmaceutical chemistry. This boronic acid derivative is particularly notable for its structural complexity and its potential applications in drug development. Boronic acids are well-known for their role as key intermediates in organic synthesis and have been extensively studied for their utility in various chemical transformations.

The presence of a t-Butoxycarbonyl group in the molecule enhances its stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. The 3-fluorophenyl moiety introduces a fluorine atom into the aromatic ring, which is a common modification in drug design due to fluorine's ability to influence metabolic stability and binding affinity. The incorporation of a 13C6 label is particularly interesting as it allows for detailed metabolic studies and can be used to track the compound's behavior within biological systems.

This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. Boronic acids are known to exhibit strong binding interactions with various biological targets, making them ideal candidates for drug discovery. The specific structural features of this compound, such as the combination of a t-Butoxycarbonyl group and a fluorine-substituted aromatic ring, contribute to its unique chemical properties and enhance its suitability for medicinal chemistry applications.

In recent studies, derivatives of boronic acids have been explored for their anti-inflammatory, anti-viral, and anti-cancer properties. The compound (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13C6)boronic acid pinacol ester has shown promise in preliminary screenings as a potential lead compound for further development. Its ability to interact with biological targets in a specific manner makes it a valuable tool for researchers aiming to develop new drugs.

The use of isotopically labeled compounds like those containing 13C6 isotope labeling provides researchers with powerful tools for studying metabolic pathways and drug interactions at a molecular level. This technique allows for the precise tracking of metabolites and can provide insights into how a drug is processed within the body. The incorporation of such isotopes into drug candidates can also aid in the development of more accurate pharmacokinetic models.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The boronic acid pinacol ester formation is a critical step in the synthesis process, as it determines the reactivity and stability of the final product. Advanced synthetic techniques and methodologies are employed to achieve these transformations efficiently.

The applications of this compound extend beyond pharmaceuticals into other areas such as materials science and catalysis. Boronic acids are known to participate in various organic reactions, including cross-coupling reactions which are fundamental to modern synthetic chemistry. The unique properties of this compound make it a versatile tool for researchers working on innovative chemical processes.

The growing interest in fluorinated compounds stems from their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug, often leading to improved efficacy and reduced side effects. This has led to an increased focus on developing fluorinated boronic acid derivatives as potential therapeutic agents.

In conclusion, (4-(t-Butoxycarbonyl)-3-fluorophenyl-1,2,3,4,5,6-13C6)boronic acid pinacol ester represents a significant advancement in pharmaceutical chemistry with potential applications across multiple fields. Its unique structural features and isotopic labeling make it an invaluable tool for researchers aiming to develop new drugs and understand biological processes at a deeper level.